Cas no 1612774-47-6 (tert-butyl 3-(5-amino-4-cyano-3-(4-phenoxyphenyl)-1H-pyrazol-1-yl)-piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(5-amino-4-cyano-3-(4-phenoxyphenyl)-1H-pyrazol-1-yl)-piperidine-1-carboxylate
• CAS No: 1612774-47-6
• MF: C₂₆H₂₉N₅O₃
• MW: 459.540165662766
• CID: 5688308
• Update Time: 2023-09-27

tert-butyl 3-(5-amino-4-cyano-3-(4-phenoxyphenyl)-1H-pyrazol-1-yl)-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-amino-4-cyano-3-(4-phenoxyphenyl)-1H-pyrazol-1-yl)-piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-[5-amino-4-cyano-3-(4-phenoxyphenyl)-1H-pyrazol-1-yl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C26H29N5O3/c1-26(2,3)34-25(32)30-15-7-8-19(17-30)31-24(28)22(16-27)23(29-31)18-11-13-21(14-12-18)33-20-9-5-4-6-10-20/h4-6,9-14,19H,7-8,15,17,28H2,1-3H3
• InChI Key： CQPFOLFSDMCZTN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(N2C(N)=C(C#N)C(C3=CC=C(OC4=CC=CC=C4)C=C3)=N2)C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 660.2±55.0 °C(Predicted)
• pka: -0.10±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers